Cas no 83656-26-2 (bis(1,3-dichloropropan-2-yl) propadienylphosphonate)

• Product name: bis(1,3-dichloropropan-2-yl) propadienylphosphonate
• CAS No: 83656-26-2
• MF: C₉H₁₃O₃PCl₄
• MW: 341.98352
• CID: 1810021
• PubChem ID: 150053

bis(1,3-dichloropropan-2-yl) propadienylphosphonate Chemical and Physical Properties

Names and Identifiers

• bis(1,3-dichloropropan-2-yl) propadienylphosphonate
• Phosphonic acid, 1,2-propadienyl-, bis(2-chloro-1-(chloromethyl)ethyl) ester
• 1,3-dichloro-2-[1,3-dichloropropan-2-yloxy(propa-1,2-dienyl)phosphoryl]oxypropane
• 83656-26-2

• Inchi： InChI=1S/C9H13Cl4O3P/c1-2-3-17(14,15-8(4-10)5-11)16-9(6-12)7-13/h3,8-9H,1,4-7H2
• InChI Key： JNNCRDZCTHWFJZ-UHFFFAOYSA-N
• SMILES： C=C=CP(=O)(OC(CCl)CCl)OC(CCl)CCl

Computed Properties

• Exact Mass: 341.932692g/mol
• Monoisotopic Mass: 339.935642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų